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Compound of Interest

DMT-dC(bz) Phosphoramidite-
13C9,15N3

Cat. No.: B12404235

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape
for custom 13C and 15N labeled oligonucleotides. Intended for researchers, scientists, and
professionals in drug development, this document details the synthesis, purification, and quality
control of these critical reagents, alongside a survey of prominent commercial suppliers.

Introduction to Isotopically Labeled
Oligonucleotides

Stable isotope labeling of oligonucleotides with 13C and 15N has become an indispensable
tool in modern molecular biology and drug development. These non-radioactive isotopes act as
powerful probes for elucidating the structure, dynamics, and interactions of nucleic acids at the
atomic level. The primary applications for these labeled molecules are Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS), where the isotopic enrichment
provides enhanced sensitivity and spectral resolution.[1][2]

Commercial Suppliers and Services

A growing number of specialized companies offer custom synthesis of 13C and 15N labeled
oligonucleotides, as well as the essential building blocks (phosphoramidites and nucleotide
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triphosphates) required for their synthesis. These suppliers cater to a wide range of research
needs, from small-scale academic projects to large-scale preclinical studies.

When ordering custom labeled oligonucleotides, researchers typically need to provide the
supplier with the desired sequence, the type and position of the isotopic labels, the required
yield, and the desired purity level.[3][4]

Table 1: Prominent Commercial Suppliers of Custom 13C,15N Labeled Oligonucleotides and
Building Blocks
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Company

Products and Services
Offered

Key Features

Cambridge Isotope

Laboratories, Inc. (CIL)

Uniformly and patrtially labeled
13C, 15N RNA and DNA
phosphoramidites and
nucleotide triphosphates
(NTPs).[1][2][5]

High isotopic enrichment
(typically >98%).[1][5]
Extensive catalog of labeled

building blocks.

Silantes

Custom synthesis of uniformly
and site-specifically labeled
RNA and DNA oligonucleotides
(13C, 15N, 2H, 180, 19F).[3]
[41[6][7]

Offers both enzymatic (T7
RNA polymerase system for
uniform labeling) and chemical
(solid-phase for site-specific)
synthesis.[3][4][6] In-house
production of labeled NTPs.[6]

BOC Sciences

Custom synthesis of a wide
range of isotopically labeled
oligonucleatides, including
DNA, RNA, siRNA, and miRNA
with 13C and 15N labels.[8][9]
[10]

Offers various modifications

and purification options.[8]

Thermo Fisher Scientific

Custom siRNA and miRNA
synthesis with options for
various chemical modifications,
including dye labels and
backbone modifications.[11]
[12][13][14][15]

Provides design tools for
custom sequences.[11][13][14]
Rigorous quality control
including mass spectrometry

and gel electrophoresis.[11]

Sigma-Aldrich (Merck)

Custom DNA and RNA
oligonucleotides with a wide

array of modifications.[16]

Manufacturing under 1SO 9001
and ISO 13485 quality
systems. Offers various

purification levels.

Synthesis Methodologies

Two primary strategies are employed for the synthesis of 13C and 15N labeled

oligonucleotides: chemical synthesis and enzymatic synthesis. The choice of method depends
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on the desired labeling pattern (uniform or site-specific), the length of the oligonucleotide, and
the required yield.

Chemical Synthesis (Solid-Phase Phosphoramidite
Method)

Solid-phase synthesis using phosphoramidite chemistry is the most common method for
producing site-specifically labeled oligonucleotides.[2][4] This automated process involves the
sequential addition of nucleotide building blocks (phosphoramidites) to a growing chain
attached to a solid support.[17][18]

Experimental Workflow for Chemical Synthesis of Labeled Oligonucleotides
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Synthesis Cy v:le (Repeated)

Purification 1. Deblocking
(e.g., RP-HPLC) (Removal of 5'-DMT group)
A
TCA or DCA
A 4
2. Coupling
(Addition of labeled phosphoramidite)
Activator (e.g., Tetrazole) lodine Solution

3. Capping
(Acetylation of unreacted 5'-OH groups)

etic Anhydtide

( 4. Oxidation )
)

uStabiIization of phosphite triester
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1. Template Preparation
(dsDNA with T7 promoter)

'

2. In Vitro Transcription
(T7 RNA Polymerase, Labeled NTPs)

3. DNase Treatment
(Removal of DNA template)

4. Purification
(PAGE or HPLC)
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(Crude Labeled Oligonucleotide)

Purification
(e.g., HPLC)

Gurified Oligonucleotide)

Analytical HPLC
(Purity Assessment)

Mass Spectrometry
(Identity Confirmation)

UV Spectroscopy
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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